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Compound of Interest

Compound Name: 3-(Bromomethyl)benzonitrile

Cat. No.: B105621

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
(Bromomethyl)benzonitrile (CAS RN: 28188-41-2). Adherence to these procedures is critical
for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

3-(Bromomethyl)benzonitrile is a hazardous substance that can cause severe skin burns and
eye damage. It is harmful if swallowed, inhaled, or comes into contact with skin, and is also a
lachrymator (a substance that causes tearing).[1] Metabolism of the compound may release
cyanide, which can lead to severe systemic effects.[2]

Quantitative Data Summary:
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Property Value Reference
Molecular Formula CsHeBrN [3114]
Molecular Weight 196.04 g/mol [3114]
Melting Point 93-96 °C
Boiling Point 130 °C /4 mmHg
Hazard Class Skin Corrosion 1B, Serious 3]
Eye Damage 1
Required Personal Protective Equipment (PPE):
PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2]

Protects against splashes and
dust that can cause severe

eye damage.[3]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile).[2]

Prevents skin contact which

can cause severe burns.[3]

Body Protection

A lab coat or chemical-
resistant apron and long-
sleeved clothing.[1][5]

Protects skin from accidental

contact.[5]

Respiratory Protection

A NIOSH-approved respirator
with particulate filters (type P3
or equivalent) should be used
when engineering controls are
insufficient or when handling

large quantities.[3]

Prevents inhalation of dust or

vapors, which are harmful.

Step-by-Step Handling and Operations Plan

Preparation and Handling Workflow:
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Caption: Workflow for the safe handling of 3-(Bromomethyl)benzonitrile.
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Experimental Protocol:

e Preparation:
o Before handling, ensure you are wearing all required PPE as specified in the table above.
o Conduct all work in a well-ventilated chemical fume hood.[2]
o Ensure an emergency eyewash station and safety shower are readily accessible.[5]

e Handling:

[¢]

Avoid generating dust when handling the solid material.[2]

[e]

Carefully weigh the required amount in a tared container within the fume hood.

[e]

Keep the container tightly closed when not in use.[2][5]

o

Avoid contact with incompatible materials such as bases, alcohols, amines, and metals.[5]
o Storage:

o Store in a tightly sealed container in a dry, cool, and well-ventilated area designated for
corrosive materials.[1][5]

o Protect from moisture.[2]

Emergency Procedures and First Aid

Immediate medical attention is required for all exposures.[2][5]
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15-30 minutes, also under the eyelids.
Eye Contact [2][5] Remove contact lenses if present and

easy to do.[3][5] Seek immediate medical

attention.[2]

Immediately take off all contaminated clothing.
) [3] Wash off with soap and plenty of water for at
Skin Contact _ _ _ _
least 15 minutes.[2][5] Seek immediate medical

attention.[6]

Move the person to fresh air and keep them at
rest in a position comfortable for breathing.[3][5]

Inhalation If breathing is difficult, give oxygen.[2] Do not
use mouth-to-mouth resuscitation.[2] Seek

immediate medical attention.[3]

Rinse mouth with water.[3][5] Do NOT induce
vomiting.[3][5] If the person is conscious, have

Ingestion them drink 2-4 cupfuls of milk or water.[2] Never
give anything by mouth to an unconscious

person.[5] Seek immediate medical attention.[2]

Spill and Disposal Plan

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away.[8]

Contain: Prevent the spread of the spill by creating a dike around the edges with an inert
absorbent material like vermiculite or sand.[8]

Clean-up:
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o Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid and place it into
a suitable, labeled container for disposal.[2][5] Avoid generating dust.[3]

o For any remaining residue, use absorbent pads to clean the area.[7]

o Decontaminate the spill area with a mild detergent solution and wipe clean.[7]

Decontaminate: All tools and equipment used for cleanup must be decontaminated.

Disposal Plan:

Waste Segregation: All waste contaminated with 3-(Bromomethyl)benzonitrile, including
the chemical itself, contaminated PPE, and cleanup materials, must be collected in a
designated, labeled hazardous waste container.[3]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant.[3][5]
Do not mix with other waste.[3] Follow all local, state, and federal regulations for hazardous
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
(Bromomethyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105621#personal-protective-equipment-for-handling-
3-bromomethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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